Cas no 104532-41-4 (Pentanoic acid, 3-ethyl-3-[[(4-methylphenyl)methyl]thio]-)

• Product Name: Pentanoic acid, 3-ethyl-3-[[(4-methylphenyl)methyl]thio]-
• CAS No: 104532-41-4
• MF: C₁₅H₂₂O₂S
• MW: 266.398983478546
• CID: 1143795
• Update Time: 2024-07-27

Pentanoic acid, 3-ethyl-3-[[(4-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-3-[[(4-methylphenyl)methyl]thio]-

• Inchi： 1S/C15H22O2S/c1-4-15(5-2,10-14(16)17)18-11-13-8-6-12(3)7-9-13/h6-9H,4-5,10-11H2,1-3H3,(H,16,17)
• InChI Key： CPAAAWHJDWBNRF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CC)(SCC1=CC=C(C)C=C1)CC

Computed Properties

• Exact Mass: 266.13416

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 404.2±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4.35±0.10(Predicted)